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Compound of Interest

Compound Name: 2-Amino-4-chlorophenol

Cat. No.: B047367

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-chlorophenol is an important chemical intermediate used in the synthesis of
various dyes, pharmaceuticals, and other organic compounds. This technical guide provides a
detailed overview of its chemical and physical properties, experimental protocols for its
synthesis and analysis, and insights into its biological degradation pathway.

Core Data Summary

The fundamental properties of 2-Amino-4-chlorophenol are summarized in the table below for
quick reference and comparison.
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Property Value Reference
Molecular Formula CeHsCINO [L12113114115]116]
Molecular Weight 143.57 g/mol (1121141511611 71
CAS Number 95-85-2 [21[31[4][51[7]
Appearance Light brown crystalline solid or (2]

powder
Melting Point 136-141 °C (decomposes) [2][8]
Solubility Insoluble in water [11181I9]
IUPAC Name 2-amino-4-chlorophenol [1]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-Amino-4-chlorophenol are critical

for researchers. The following sections provide outlines of established experimental

procedures.

Synthesis of 2-Amino-4-chlorophenol via Reduction of

2-Chloro-4-nitrophenol

A common method for the synthesis of 2-Amino-4-chlorophenol involves the reduction of 2-

chloro-4-nitrophenol.

Materials:

2-chloro-4-nitrophenol

Hydrazine hydrate (40%)

Activated carbon

Ferric trichloride hexahydrate

Sodium hydroxide
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e Concentrated hydrochloric acid

o Water

o Methanol (for one variation of the method)

Procedure:

 In areaction vessel, combine 2-chloro-4-nitrophenol, water, activated carbon, and ferric
trichloride hexahydrate.

e Add a sodium hydroxide solution to the mixture.

e Heat the mixture to 95-100 °C and maintain this temperature for approximately 30 minutes.

o Slowly add 40% hydrazine hydrate to the reaction mixture while maintaining the temperature
at 95-100 °C. The addition should be completed over a period of time, followed by an
insulation period of 3 hours.[1]

» After the reaction is complete, cool the solution to 40-45 °C and filter to remove the catalyst.

o Wash the filter residue with water.

o Combine the filtrate and washings, and neutralize with concentrated hydrochloric acid to
precipitate the product.

Filter the resulting solid, wash with water, and dry to obtain 2-Amino-4-chlorophenol.[1]

Another described method utilizes hydrazine hydrate in methanol with activated carbon and
hexagonal iron.[2] The reaction is heated to reflux, and after the reaction is complete, the
product is isolated by filtration, evaporation of the solvent, and recrystallization from water.[2]

Analytical Determination by High-Performance Liquid
Chromatography (HPLC)

The purity of 2-Amino-4-chlorophenol and its quantification in various matrices can be
determined using reverse-phase HPLC.
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Instrumentation and Conditions:
e Column: C18, 250 mm x 4.6 mm, 5 um patrticle size.[4][10]

o Mobile Phase: A mixture of water, acetonitrile, and acetic acid in a ratio of 70:30:1 (v/v/v).[4]
[10]

e Flow Rate: 1.5 mL/min.[4][10]

o Detection: UV spectrophotometry at 280 nm.[4][10]
e Injection Volume: 10 pL.[10]

Procedure:

o Standard Preparation: Prepare a stock solution of 2-Amino-4-chlorophenol in methanol.
Further dilute with the mobile phase to create a series of calibration standards.

o Sample Preparation: Dissolve the sample containing 2-Amino-4-chlorophenol in a suitable
solvent, filter, and dilute with the mobile phase as necessary.

e Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms.

o Quantification: Identify the 2-Amino-4-chlorophenol peak by its retention time and calculate
the concentration based on the peak area and the calibration curve generated from the
standards.

Signaling and Metabolic Pathways

While 2-Amino-4-chlorophenol is primarily known as a synthetic intermediate, its
environmental fate and biological interactions are of interest. One studied pathway is its
biodegradation by the bacterium Burkholderia sp. RKJ 800.

Microbial Degradation Pathway of 2-Amino-4-chlorophenol

2-Amino-4-chlorophenol 3-Chloro-cis,cis-muconate Further Metabolites
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Caption: Microbial degradation of 2-Amino-4-chlorophenol by Burkholderia sp. RKJ 800.

This pathway involves the initial deamination of 2-Amino-4-chlorophenol to form 4-
chlorocatechol, which is then further metabolized.[11] Understanding such pathways is crucial
for assessing the environmental impact and potential for bioremediation of this compound.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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